Cas no 750633-51-3 ((2,5-dimethylphenyl)-(2-methoxyphenyl)methanone)

• Product Name: (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone
• CAS No: 750633-51-3
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1776780
• PubChem ID: 24722766
• Update Time: 2025-10-31

(2,5-dimethylphenyl)-(2-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone
• 2,5-DIMETHYL-2'-METHOXYBENZOPHENONE
• AG-G-99042
• CTK5E1011
• 2,4-DIMETHYL-3-PYRIDINECARBOXYLIC ACID HYDROCHLORIDE
• 750633-51-3
• DTXSID30641460
• AKOS009338231
• (2,5-Dimethylphenyl)(2-methoxyphenyl)methanone
• MFCD01311511

• MDL： MFCD01311511
• Inchi： 1S/C16H16O2/c1-11-8-9-12(2)14(10-11)16(17)13-6-4-5-7-15(13)18-3/h4-10H,1-3H3
• InChI Key： IUDFYOZDVPQILA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.54300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone

Introduction to (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone (CAS No. 750633-51-3)

(2,5-dimethylphenyl)-(2-methoxyphenyl)methanone (CAS No. 750633-51-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(2,5-dimethylbenzoyl)anisole, is characterized by its unique molecular structure, which consists of a benzoyl group attached to a methoxy-substituted phenyl ring and a dimethyl-substituted phenyl ring. The compound's chemical formula is C₁₅H₁₆O₂, and it has a molecular weight of 228.28 g/mol.

The synthesis of (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone typically involves the reaction of 2,5-dimethylbenzoyl chloride with 2-methoxyphenol in the presence of a base such as triethylamine. This reaction is well-documented in the literature and is known for its high yield and purity. The compound's stability and solubility properties make it suitable for various applications in both research and industrial settings.

In recent years, (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone has been the subject of numerous studies due to its potential biological activities. One of the most promising areas of research is its antioxidant properties. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This makes it a potential candidate for the development of new therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders.

Another area of interest is the compound's anti-inflammatory effects. Research has demonstrated that (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

Beyond its biological activities, (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone has also been explored for its pharmacological properties. Studies have shown that the compound can cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders. Additionally, its low toxicity profile and good bioavailability further enhance its potential as a drug candidate.

In the context of drug discovery, (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone has been used as a lead compound for the development of more potent and selective analogs. Researchers have synthesized various derivatives by modifying the substituents on the phenyl rings or introducing additional functional groups. These efforts have led to the identification of several compounds with enhanced biological activities and improved pharmacokinetic properties.

The structural features of (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone have also been studied using computational methods such as molecular docking and molecular dynamics simulations. These studies have provided insights into the compound's binding interactions with target proteins and have helped guide the design of more effective derivatives.

In addition to its therapeutic potential, (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone has found applications in other areas such as materials science and analytical chemistry. For example, it has been used as a model compound for studying the photophysical properties of organic molecules and as a reference standard in chromatographic analyses.

The safety profile of (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone

In conclusion, (2,5-dimethylphenyl)-(2-methoxyphenyl)methanone (CAS No. 750633-51-3) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacological properties, makes it an attractive candidate for further development. Ongoing research continues to uncover new insights into this compound's mechanisms of action and potential therapeutic uses.